ethyl 4-amino-2-ethyl-1H-imidazole-5-carboxylate

• IUPAC Name: ethyl 4-amino-2-ethyl-1H-imidazole-5-carboxylate
• InChI: InChI=1S/C8H13N3O2/c1-3-5-10-6(7(9)11-5)8(12)13-4-2/h3-4,9H2,1-2H3,(H,10,11)
• InChI Key: JKISHTWKEWBROE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(N1)C(=O)OCC)N
• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol

Description

Synthesis Analysis

The synthesis of ethyl 4-amino-2-ethyl-1H-imidazole-5-carboxylate is not well-documented in the available literature.

Molecular Structure Analysis

The molecular structure of this compound is not explicitly provided in the available resources.

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented in the available resources.

Scientific Research Applications

Supramolecular Structures

Research into ethyl 4-amino-2-ethyl-1H-imidazole-5-carboxylate derivatives has revealed their ability to form hydrogen-bonded supramolecular structures. These structures vary in complexity from one-dimensional chains to three-dimensional frameworks, depending on the nature of the substituents attached to the imidazole ring. For example, molecules of ethyl 5-amino-1-(4-cyanophenyl)-1H-imidazole-4-carboxylate form chains linked by a combination of N-H...N and C-H...N hydrogen bonds, showcasing the potential of these compounds in the development of new materials with specific physical properties (Costa et al., 2007).

Hydrolysis and Crystallization

Synthetic Pathways

This compound serves as a precursor in various synthetic pathways for the formation of aminoimidazole derivatives, which are crucial in the synthesis of nucleosides and nucleotides. These pathways offer insights into the synthesis of biologically active compounds, including those relevant to de novo biosynthesis of purine nucleotides and related biochemical processes (Robinson & Shaw, 1972).

Annellated Heterocycles

The compound has been used in the synthesis of novel heterocyclic compounds, such as annellated imidazoles, demonstrating its utility in creating new molecules with potential pharmacological activities. This includes the development of hinge-binding motifs for kinase inhibitors, highlighting its role in medicinal chemistry (Zlatoidský et al., 2019).

NMR Spectroscopy and Structural Elucidation

This compound derivatives have also been studied for their interesting behavior in NMR spectra, aiding in the structural elucidation of complex molecules. This research facilitates a deeper understanding of the molecular structure and dynamics, which is critical for the development of molecules with desired properties (Abe et al., 2010).

Mechanism of Action

The mechanism of action of ethyl 4-amino-2-ethyl-1H-imidazole-5-carboxylate is not well-documented in the available literature.

Safety and Hazards

The safety and hazards associated with ethyl 4-amino-2-ethyl-1H-imidazole-5-carboxylate are not well-documented in the available resources.

Future Directions

The future directions for research and development of ethyl 4-amino-2-ethyl-1H-imidazole-5-carboxylate are not well-documented in the available literature.